Cas no 850593-10-1 (2-Ethoxy-5-trifluoromethylphenylboronic acid)

• Product Name: 2-Ethoxy-5-trifluoromethylphenylboronic acid
• CAS No: 850593-10-1
• MF: C₉H₁₀BF₃O₃
• MW: 233.980113506317
• MDL: MFCD06801695
• CID: 716969
• PubChem ID: 23005337
• Update Time: 2024-10-26

2-Ethoxy-5-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-trifluoromethylphenylboronic acid
• (2-Ethoxy-5-Trifluoromethylphenyl)Boronic Acid
• 2-Ethoxy-5-(trifluoromethyl)benzeneboronic acid
• [2-ethoxy-5-(trifluoromethyl)phenyl]boronic acid
• 6-Ethoxy-3-(trifluoromethyl)phenylboronic acid
• 2-ethoxy-5-(trifluoromethyl)phenylboronic acid
• (2-ethoxy-5-(trifluoromethyl)phenyl)boronic acid
• IOCXELVDHLDNMQ-UHFFFAOYSA-N
• SBB071205
• PC1619
• B-[2-Ethoxy-5-(trifluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [2-ethoxy-5-(trifluoromethyl)phenyl]- (9CI)
• CS-W012920
• 850593-10-1
• AS-66423
• AKOS004119233
• SCHEMBL986881
• N12119
• MFCD06801695
• DTXSID10629625
• AB30098
• J-509297
• DB-010412
• 2-ethoxy-5-trifluoromethylbenzeneboronic acid

• MDL： MFCD06801695
• Inchi： 1S/C9H10BF3O3/c1-2-16-8-4-3-6(9(11,12)13)5-7(8)10(14)15/h3-5,14-15H,2H2,1H3
• InChI Key： IOCXELVDHLDNMQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C(OCC)=CC=1)(F)F

Computed Properties

• Exact Mass: 234.06800
• Monoisotopic Mass: 234.0675088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 100-104
• PSA: 49.69000
• LogP: 0.78390

2-Ethoxy-5-trifluoromethylphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT